4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one

• IUPAC Name: 4-(3-fluoro-4-methylbenzoyl)-1-pyridin-3-ylpiperazin-2-one
• InChI: InChI=1S/C17H16FN3O2/c1-12-4-5-13(9-15(12)18)17(23)20-7-8-21(16(22)11-20)14-3-2-6-19-10-14/h2-6,9-10H,7-8,11H2,1H3
• InChI Key: CDQUCVIOZCYEFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(C(=O)C2)C3=CN=CC=C3)F
• Molecular Formula: C17H16FN3O2
• Molecular Weight: 313.33 g/mol

Description

4-(3-Fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one (FMPP) is a synthetic, fluorinated piperazine derivative with a wide range of scientific applications. It is a highly polar, water-soluble compound with a low melting point, making it an ideal choice for many laboratory experiments. FMPP has been studied extensively for its biochemical and physiological effects and has been found to have a variety of potential applications in the medical, pharmaceutical, and research fields.

Scientific Research Applications

4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one has been studied extensively for its potential applications in the medical, pharmaceutical, and research fields. It has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one has also been studied for its ability to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one has been found to have potential applications in the treatment of neurological disorders, including Alzheimer’s disease, Parkinson’s disease, and depression.

Mechanism of Action

The exact mechanism of action of 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one has not been fully elucidated. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one is also thought to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects
4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one has been studied for its biochemical and physiological effects. In animal studies, 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one has been found to improve cognitive function and reduce anxiety-like behaviors. It has also been found to increase levels of dopamine and serotonin in the brain, suggesting a potential role in the treatment of depression. Additionally, 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one has been found to reduce inflammation in the brain, suggesting a potential role in the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Advantages and Limitations for Lab Experiments

4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one has a number of advantages for laboratory experiments. It is a highly polar, water-soluble compound with a low melting point, making it an ideal choice for many laboratory experiments. Additionally, 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one can be synthesized through a variety of methods, including the reaction of 3-fluoro-4-methylbenzoyl chloride with 1-(pyridin-3-yl)piperazine in the presence of a base. This method yields the desired compound in high yield and purity.
However, there are also some limitations to the use of 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one in laboratory experiments. 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one is a highly polar compound, which can make it difficult to dissolve in organic solvents. Additionally, 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one is a synthetic compound, which means that it is not naturally occurring and must be synthesized in the laboratory.

Future Directions

There are a number of potential future directions for the study of 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one. Further research is needed to better understand the exact mechanism of action of 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one, as well as to explore its potential applications in the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Additionally, further research is needed to explore the potential of 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. Additionally, further research is needed to explore the potential of 4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one as an anti-inflammatory agent, as well as to explore its potential applications in the treatment of other medical conditions.

Synthesis Methods

4-(3-fluoro-4-methylbenzoyl)-1-(pyridin-3-yl)piperazin-2-one can be synthesized through a variety of methods, including the reaction of 3-fluoro-4-methylbenzoyl chloride with 1-(pyridin-3-yl)piperazine in the presence of a base. This method yields the desired compound in high yield and purity. Other methods of synthesis, such as the reaction of 1-(pyridin-3-yl)piperazine with 3-fluoro-4-methylbenzaldehyde, have also been studied.